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Compound of Interest

Compound Name: Urotensin II, mouse

Cat. No.: B15603788 Get Quote

Essential Safety and Handling of Mouse Urotensin II
For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides such as mouse Urotensin II is fundamental for both personnel

safety and research integrity. This guide delivers immediate safety protocols, operational plans

for handling and disposal, and detailed procedural guidance to foster a secure laboratory

environment. Although a specific Safety Data Sheet (SDS) for mouse Urotensin II is not readily

available, the SDS for human Urotensin II indicates that it is not classified as a hazardous

substance.[1] Nevertheless, as the chemical, physical, and toxicological properties of many

research peptides have not been fully investigated, it is prudent to handle them with due care

as potentially hazardous materials.[2][3]

Personal Protective Equipment (PPE) and Engineering
Controls
When working with mouse Urotensin II, especially in its lyophilized powder form, implementing

appropriate personal protective equipment and engineering controls is crucial to minimize

exposure and prevent contamination.[4][5]
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against dust particles or

splashes.[4][6]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[4]

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin.[4]

Respiratory Protection Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation of dust.[4][5][6]

It is advised to work in a well-ventilated area to minimize the risk of inhalation.[4] For handling

the lyophilized powder, a chemical fume hood is recommended.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage are vital for maintaining the integrity of mouse Urotensin II and

ensuring the safety of laboratory personnel.[4]

Step-by-Step Handling Procedure:
Preparation: Ensure the designated work area is clean and uncluttered before handling.[4]

Personal Protective Equipment: Don all required PPE, including a lab coat, safety goggles,

and gloves.[4]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

avoid creating dust.[4]

Reconstitution: To prepare a solution, slowly add the appropriate solvent (e.g., sterile distilled

water, dilute acetic acid, or DMSO) to the vial.[3][7] Cap the container securely before

mixing. Swirl gently to dissolve; avoid vigorous shaking.[8]
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Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning

agent.[4]

Storage Protocols:
Lyophilized Peptide: Store in a cool, dry, and dark place.[3][9] For long-term storage,

temperatures of -20°C or below are recommended.[3][9][10][11] Vials should be allowed to

warm to room temperature in a desiccator before opening to prevent moisture contamination.

[3][11]

In Solution: For peptides in solution, it is best to prepare aliquots to avoid repeated freeze-

thaw cycles.[4][8][9] Store aliquots at -20°C or colder.[3] The shelf life of peptides in solution

is limited, especially for those containing certain amino acids.[3]

Disposal Plan
The disposal of unused or expired mouse Urotensin II must comply with institutional and

environmental regulations.[9] As a precaution, treat all peptide waste as potentially hazardous.

[2]

Step-by-Step Disposal Procedure:
Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[4] All contaminated consumables, such as

pipette tips, tubes, and gloves, should also be collected in this container.[2][5]

Container Sealing: Securely seal the waste container to prevent any leakage.[4]

Waste Storage: Store the waste container in a designated, secure area away from general

lab traffic, preferably in secondary containment.[2]

Final Disposal: Arrange for disposal through your institution's hazardous waste management

service.[10] Never dispose of peptides down the drain or in the regular trash.[10]

Urotensin II Signaling Pathway
Urotensin II (UII) binds to its G protein-coupled receptor (GPCR), known as the UT receptor

(GPR14).[12][13][14] This interaction primarily activates the Gαq subunit, initiating a cascade of
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intracellular signaling events.[12] The activation of Phospholipase C (PLC) leads to the

generation of inositol triphosphate (IP3) and diacylglycerol (DAG).[12][15] IP3 stimulates the

release of calcium (Ca2+) from intracellular stores, while DAG activates Protein Kinase C

(PKC).[12][15] These events can lead to various cellular responses, including vasoconstriction

and cell growth, through the activation of downstream effectors like the MAPK pathways

(ERK1/2, p38) and CaMKII.[15]
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Caption: Urotensin II signaling pathway overview.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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